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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

SGC2085 hydrochloride is a potent and selective small molecule inhibitor of Coactivator
Associated Arginine Methyltransferase 1 (CARML1), also known as Protein Arginine
Methyltransferase 4 (PRMT4).[1][2][3] CARML1 is a key epigenetic regulator that catalyzes the
asymmetric dimethylation of arginine residues on both histone and non-histone proteins,
playing a crucial role in transcriptional activation, RNA processing, and signal transduction.
Dysregulation of CARML1 activity has been implicated in various cancers, making it a significant
target for therapeutic development. SGC2085 hydrochloride serves as a valuable chemical
probe for elucidating the biological functions of CARM1 in vitro.

Note: SGC2085 hydrochloride exhibits poor cell permeability, leading to a lack of significant
activity in cell-based assays.[1][2] Therefore, its primary application is in in vitro biochemical
and enzymatic assays.

Data Presentation
Table 1: In Vitro Inhibitory Activity of SGC2085
Hydrochloride
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Target Enzyme IC50 Value Selectivity Assay Type
>100-fold vs. other )
Cell-free enzymatic
CARML1 (PRMT4) 50 nM PRMTs (except
assay
PRMTS6)
Cell-free enzymatic
PRMT6 5.2 M

assay

Data compiled from multiple sources.[1][2][4]

ble 2: Selectivi ile of SGC20E Irochlorid

Protein Methyltransferase

Inhibition

PRMT1

No significant inhibition

PRMT3

No significant inhibition

PRMT5

No significant inhibition

PRMT7

No significant inhibition

PRMT8

No significant inhibition

This table illustrates the high selectivity of SGC2085 for CARM1 over other protein arginine

methyltransferases.[3]

Signaling Pathways

CARML1 is a critical coactivator in several signaling pathways implicated in cancer

development, including the Estrogen Receptor (ER) and Wnt/p-catenin signaling pathways.
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Frizzled
Receptor

Prepare Reaction Mix:
- Recombinant CARM1
- Histone H3 substrate
Dishevelled - SGC2085 or DMSO

__________________________ | '
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I Initiate Reaction:
Add [3H]-S-adenosylmethionine

Gncubate at 30°C)
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(Separate proteins by SDS-PAGE)
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Detect 3H incorporation:
- Scintillation counting
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(Analyze DNA by gPCR or sequencing)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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